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This guide provides troubleshooting advice and answers to frequently asked questions

regarding the impact of sample hemolysis on copeptin measurement. It is intended for

researchers, scientists, and drug development professionals using copeptin assays in their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is hemolysis and why is it a problem for copeptin measurement?

Hemolysis is the rupture of red blood cells (erythrocytes), which leads to the release of their

intracellular contents, most notably hemoglobin, into the surrounding serum or plasma.[1][2]

This is a significant problem for copeptin measurement because hemolyzed samples are a

common reason for sample rejection and can lead to unreliable results.[2][3] Several laboratory

manuals and assay kits explicitly state that grossly hemolyzed samples are unacceptable for

copeptin analysis.[3] One ELISA kit manufacturer warns that hemolysis can greatly impact the

validity of test results.[4]

Q2: How does hemolysis interfere with copeptin assay results?
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Hemolysis can interfere with copeptin immunoassays through several mechanisms, depending

on the assay format:

Spectrophotometric Interference: Released hemoglobin has a strong absorbance spectrum

that can overlap with the wavelengths used for signal detection in colorimetric assays like

ELISA, which often measure absorbance at 450 nm.[5][6][7] This can artificially alter the final

optical density reading.

Biological & Chemical Interference: Proteolytic enzymes released from ruptured red blood

cells can degrade peptide analytes like copeptin.[8] Studies on other small peptides, such as

insulin and ACTH, have shown that hemolysis can cause a significant, time-dependent

decrease in their measured concentrations due to enzymatic degradation.[8][9]

Immunoassay Interference: The released cellular components can interfere with the core

antigen-antibody binding reaction essential for immunoassays.[10] For sandwich ELISAs,

this can result in high background signals.[4]

Q3: What is the acceptable level of hemolysis for a copeptin assay?

The acceptable level is highly dependent on the specific assay and its validation. Most clinical

laboratories have a policy of rejecting samples with "gross hemolysis," which is typically

identified by visual inspection of the plasma or serum color.[3] However, even mild hemolysis,

which may not be obvious visually, can impact results for certain analytes.[11]

For a specific immunofluorescent copeptin assay (Thermo Scientific KRYPTOR), a validation

study showed that spiking samples with a high concentration of hemolysate (500 mg/dL

hemoglobin) resulted in an average change in copeptin concentration of ±8.6%.[12] It is critical

to consult the manufacturer's instructions for your specific assay or conduct an in-house

validation study to determine the acceptable hemolysis index.

Q4: My sample was rejected for "gross hemolysis." What does this mean and what should I

do?

"Gross hemolysis" indicates a high level of red blood cell lysis, making the serum or plasma

appear visibly red. This is a common criterion for sample rejection because of the high

probability of significant interference.[3]
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If your sample is rejected, you should:

Review the Sample Collection Procedure: The most common cause of hemolysis is in vitro

(occurring outside the body) due to issues during sample collection, handling, or transport.

[13]

Recollect the Sample: A new sample should be collected, paying strict attention to best

practices to prevent hemolysis.

Consult the Laboratory: Discuss the issue with the testing laboratory to understand their

specific rejection criteria and get advice on proper collection techniques.
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Issue Encountered
Potential Cause Related to
Hemolysis

Recommended Action

Unexpectedly Low or Variable

Copeptin Results

Degradation of copeptin by

proteases released from

hemolyzed red blood cells.[8]

1. Visually inspect stored

aliquots for any pink or red

discoloration. 2. Review your

sample collection and handling

protocol against the "Best

Practices" guide below. 3. If

hemolysis is suspected,

recollect samples using proper

phlebotomy and processing

techniques.

High Background Signal in

Copeptin ELISA

Non-specific interference from

the high concentration of

proteins and other cellular

components released during

hemolysis.[4]

1. Ensure that wash steps in

the ELISA protocol are

performed thoroughly to

remove unbound components.

2. Check the sample for visible

signs of hemolysis. 3. Re-run

the assay with a new, non-

hemolyzed sample.

Assay Fails Quality Control

(QC)

Hemolysis in the QC samples

or patient samples is causing a

shift in measured values,

pushing them outside the

acceptable range.

1. Prepare fresh QC material.

2. If the issue persists,

evaluate all patient samples in

the run for signs of hemolysis.

3. Consider performing a

hemolysis interference study

(see protocol below) to

establish assay-specific limits.

Quantitative Data on Hemolysis Interference
Direct quantitative data on hemolysis interference for copeptin assays is limited. However, data

from one specific assay and from similar peptide hormones illustrate the potential impact.
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Analyte Assay Type
Hemolysis
Level

Observed
Effect on
Measurement

Reference

Copeptin

Immunofluoresce

nt Assay

(KRYPTOR)

500 mg/dL

Hemolysate

±8.6% (Average

Change)
[12]

C-Peptide Immunoassay

Increasing

Hemolysis &

Time

Negative

Interference

(Decreased

Concentration)

[9][14]

Insulin Immunoassay
Hemolysis Index

>1+

Negative

Interference

(Decreased

Concentration)

[1][8]

ACTH Immunoassay
Hemolysis Index

100-200

Negative

Interference

(Decreased

Concentration)

[8]

Note: The direction and magnitude of interference can be assay-specific. This table is for

illustrative purposes. Users should validate the effect of hemolysis on their specific assay

system.

Experimental Protocols
Protocol 1: Best Practices for Sample Collection and
Handling to Prevent Hemolysis
This protocol outlines steps to minimize the risk of in vitro hemolysis during the pre-analytical

phase.

Phlebotomy Technique:

Use a needle of the appropriate gauge (e.g., 21-gauge). Avoid using a needle that is too

small.
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If cleansing the venipuncture site with alcohol, allow it to dry completely before needle

insertion.[10]

Avoid prolonged tourniquet application.

Ensure a clean, smooth venipuncture to prevent tissue trauma.

Blood Collection:

Use lavender-top (EDTA) tubes for plasma collection as is standard for many copeptin

assays.[3]

If using a syringe, remove the needle before gently transferring the blood into the

collection tube to avoid shear stress.[10]

Fill tubes to the correct volume to ensure the proper blood-to-anticoagulant ratio.

Sample Handling:

Immediately after collection, gently invert the tube 8-10 times to mix the anticoagulant. Do

not shake vigorously.

Keep the sample at room temperature. Avoid temperature extremes. Do not freeze whole

blood.[13]

Sample Processing:

Centrifuge samples within 30 minutes to 2 hours of collection. For plasma, typical

centrifugation is 2000-3000 RPM for 15-20 minutes at 2-8°C.[4]

After centrifugation, carefully pipette the plasma or serum into a clean, plastic transport

tube, avoiding disturbance of the buffy coat or red blood cell layer.

Visually inspect the plasma/serum for any pink or red color, an indicator of hemolysis.

Storage:
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Store the separated plasma or serum according to the assay manufacturer's instructions

(e.g., refrigerated at 2-8°C for short-term or frozen at -20°C or -80°C for long-term

storage).[4]

Protocol 2: General Methodology for a Copeptin
Sandwich ELISA
This is a generalized protocol based on commercially available kits.[4][6] Steps sensitive to

hemolysis interference are noted.

Reagent Preparation: Bring all reagents, samples, and standards to room temperature

before use.

Standard Curve Preparation: Prepare a serial dilution of the copeptin standard according to

the kit manual to create a standard curve.

Sample Addition: Add standards, controls, and unknown samples (plasma, serum, etc.) to

the appropriate wells of the microplate pre-coated with an anti-copeptin antibody.

Incubation 1: Incubate the plate (e.g., for 60 minutes at 37°C).

Detection Antibody Addition: Wash the plate. Add a biotin-conjugated anti-copeptin antibody

to each well.

Incubation 2: Incubate the plate (e.g., for 60 minutes at 37°C).

Enzyme Conjugate Addition: Wash the plate. Add Streptavidin-HRP to each well.

Incubation 3: Incubate the plate (e.g., for 10-15 minutes at 37°C).

Substrate Addition & Development: Wash the plate. Add TMB substrate solution to each well

and incubate in the dark (e.g., for 10 minutes at 37°C) for color development.

Stop Reaction: Add the stop solution to each well. The color will change from blue to yellow.

Measurement: Read the optical density (OD) of each well at 450 nm using a microplate

reader.
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Interference Point: Hemoglobin from hemolyzed samples can absorb light near this

wavelength, potentially skewing the OD values.[5][7]

Calculation: Calculate the copeptin concentration of the samples by interpolating their OD

values from the standard curve.

Protocol 3: Hemolysis Interference Validation Study
This protocol describes a method to quantify the effect of hemolysis on your copeptin assay,

adapted from established interference study methodologies.[5][7][12]

Prepare Sample Pools: Collect blood from healthy donors into EDTA tubes. Pool the plasma

after centrifugation to create a baseline (non-hemolyzed) sample pool. Divide the pool into

aliquots.

Prepare Hemolysate:

Use the remaining packed red blood cells from the sample collection.

Wash the cells three times with isotonic saline (0.9% NaCl), centrifuging and removing the

supernatant after each wash.

After the final wash, lyse the red blood cells by adding an equal volume of deionized water

(osmotic shock) or by freeze-thawing the cells overnight.[5][7]

Centrifuge the lysate at high speed to pellet the cell debris. The red supernatant is the

hemolysate.

Measure the hemoglobin concentration in the hemolysate.

Create Hemolysis Series:

Create a series of spiked samples by adding known volumes of the hemolysate to your

plasma aliquots to achieve a range of final hemoglobin concentrations (e.g., 50, 100, 250,

500 mg/dL).

Create a control series by adding equivalent volumes of saline to other plasma aliquots to

account for dilution.
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Assay Measurement:

Measure the copeptin concentration in the baseline pool, the control (diluted) samples,

and all spiked samples in the hemolysis series. Run all samples in triplicate.

Data Analysis:

Calculate the mean copeptin concentration for each level of hemolysis.

Determine the percentage difference between the copeptin concentration in the

hemolyzed samples and the control (dilution-corrected) samples.

Plot the percentage change in copeptin concentration against the hemoglobin

concentration to determine the interference curve and establish an acceptable hemolysis

limit for your assay.

Visualizations
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Caption: Workflow for preventing hemolysis in copeptin sample processing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b15550659/docs?utm_src=pdf-body-img#technical-support-center-copeptin-measurement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Release of Intracellular Components

Impact on Immunoassay

Sample Hemolysis
(RBC Lysis)

Hemoglobin Proteases

Binding Interference

Affects Ab-Ag binding

Spectrophotometric
Interference

Affects OD reading

Peptide Degradation

Breaks down copeptin

Erroneous Copeptin Result
(Falsely Low or High)

Click to download full resolution via product page

Caption: Mechanisms of hemolysis interference in immunoassays.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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